Cas no 23194-66-3 (3-Methoxybenzoyl Cyanide)

• Product Name: 3-Methoxybenzoyl Cyanide
• CAS No: 23194-66-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD06658461
• CID: 251825
• PubChem ID: 12364081
• Update Time: 2025-09-25

3-Methoxybenzoyl Cyanide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-methoxy-a-oxo-
• (3-Methoxyphenyl)oxoacetonitrile
• (3-METHOXYPHENYL)OXO-ACETONITRILE,
• 3-methoxybenzoyl cyanide
• (3-Methoxy-phenyl)-glyoxylonitril
• (3-methoxy-phenyl)-glyoxylonitrile
• 2-(3-methoxyphenyl)-2-oxoacetonitrile
• 3-Methoxybenzoylcyanid
• 3-Methoxy-phenylglyoxylsaeure-nitril
• AB1478
• Benzeneacetonitrile,3-methoxy-a-oxo
• (3-Methoxy-phenyl)-oxo-acetonitrile
• FT-0690393
• 2-BROMOPYRIDINE-3-SULFONICACID
• (3-METHOXYPHENYL)OXO-ACETONITRILE
• SB35751
• 3-METHOXYBENZOYLCYANIDE
• SCHEMBL10897886
• XXPLCTVJWFATQO-UHFFFAOYSA-N
• m-Anisoyl cyanide
• 3-Methoxybenzene-1-carbonyl cyanide
• 23194-66-3
• Benzeneacetonitrile, 3-methoxy-alpha-oxo-
• MFCD06658461
• CS-0449853
• AKOS006293128
• A816617
• DTXSID30494332
• 3-Methoxybenzoyl Cyanide

• MDL： MFCD06658461
• Inchi： 1S/C9H7NO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5H,1H3
• InChI Key： XXPLCTVJWFATQO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C#N)=O)=C1

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.40148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives